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Compound of Interest

Compound Name: 8,10-Dioxoundecanoic acid

Cat. No.: B15374901 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of 8,10-Dioxoundecanoic acid. The following procedural guidance is designed to

ensure a safe laboratory environment and proper management of this chemical from

acquisition to disposal.

Operational Plan: Safe Handling
Given the absence of specific toxicological data for 8,10-Dioxoundecanoic acid, a cautious

approach is warranted. Based on the hazardous properties of structurally similar compounds,

such as other dicarboxylic and keto-acids, this compound should be handled as a potential skin

and eye irritant, and possibly harmful if ingested or inhaled.

1. Engineering Controls:

Ventilation: All handling of solid 8,10-Dioxoundecanoic acid that may generate dust, and all

procedures involving its solutions, should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Eyewash and Safety Shower: An operational and easily accessible eyewash station and

safety shower must be located in the immediate vicinity of the handling area.

2. Administrative Controls:
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Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for all

experimental work involving this compound.

Training: All personnel must be trained on the potential hazards and the specific handling

and emergency procedures outlined in the SOP before working with this chemical.

Restricted Access: The areas where 8,10-Dioxoundecanoic acid is stored and handled

should be clearly marked and access should be restricted to authorized personnel only.

3. Personal Protective Equipment (PPE): The following PPE is mandatory when handling 8,10-
Dioxoundecanoic acid in any form (solid or in solution):

Eye and Face Protection: Chemical safety goggles are required at a minimum. A face shield

should be worn in situations where there is a higher risk of splashing.[1]

Hand Protection: Nitrile or butyl rubber gloves are recommended for handling acids.[1]

Gloves should be inspected before each use and replaced immediately if any signs of

degradation are observed.

Skin and Body Protection: A laboratory coat must be worn and fully buttoned. For procedures

with a significant risk of splashing, an acid-resistant apron should be worn over the lab coat.

Respiratory Protection: If there is a potential for aerosol or dust generation and work cannot

be conducted in a fume hood, a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and acid gases should be used.[1]

Quantitative Data
Specific occupational exposure limits for 8,10-Dioxoundecanoic acid have not been

established. The table below provides data for related compounds to offer a conservative basis

for risk assessment.
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Compound/Parameter Value Reference

8,10-Dioxoundecanoic Acid

Occupational Exposure Limit

(OEL)
Not Established N/A

General Dicarboxylic Acids

(Mixture)

Acute Oral Toxicity (Rat) Low Toxicity [2]

Skin Irritation Not irritating [3]

Eye Irritation May cause severe damage [3]

1,3-Acetonedicarboxylic Acid

(a keto-dicarboxylic acid)

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[4][5]

Serious Eye Damage/Eye

Irritation

Category 2 (Causes serious

eye irritation)
[4][5]

Experimental Workflow for Safe Handling
The following diagram illustrates the standard workflow for safely handling 8,10-
Dioxoundecanoic acid in a laboratory setting.
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Caption: Workflow for handling 8,10-Dioxoundecanoic acid.

Disposal Plan
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All waste containing 8,10-Dioxoundecanoic acid must be treated as hazardous chemical

waste.

1. Waste Segregation:

Solid Waste: Unused or contaminated solid 8,10-Dioxoundecanoic acid, as well as any

grossly contaminated items (e.g., weigh boats, contaminated paper towels), should be

collected in a clearly labeled, sealed container for solid chemical waste.

Liquid Waste: Solutions containing 8,10-Dioxoundecanoic acid should be collected in a

dedicated, labeled, and sealed container for acidic organic waste. Do not mix with

incompatible waste streams.

2. Neutralization of Aqueous Waste (for final disposal by EH&S):

Small quantities of aqueous solutions may be neutralized before being collected for disposal,

if permitted by institutional guidelines.

Procedure:

Work in a fume hood and wear appropriate PPE.

Dilute the acidic waste solution by slowly adding it to a large volume of cold water.

Slowly add a weak base, such as sodium bicarbonate or a 1 M sodium hydroxide solution,

while stirring.

Monitor the pH using pH paper or a calibrated pH meter.

Continue adding base until the pH is between 6.0 and 8.0.

The neutralized solution should be collected in a labeled hazardous waste container for

pickup by Environmental Health & Safety (EH&S).

3. Disposal of Empty Containers:

Empty containers that held 8,10-Dioxoundecanoic acid should be triple-rinsed with a

suitable solvent (e.g., water or ethanol).
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The rinsate must be collected and disposed of as hazardous liquid waste.

After triple-rinsing, the container can be disposed of as regular laboratory glassware or

plastic waste, in accordance with institutional policies.

Spill and Emergency Procedures
Minor Spill (Solid):

Evacuate the immediate area.

Wearing appropriate PPE, gently sweep up the solid material to avoid creating dust.

Place the spilled material into a labeled container for hazardous waste disposal.

Clean the spill area with a damp cloth or paper towel, and place the cleaning materials in

the hazardous waste container.

Minor Spill (Liquid):

Evacuate the immediate area.

Wearing appropriate PPE, contain the spill with an absorbent material (e.g., spill pillows or

chemical absorbent pads).

Once absorbed, collect the material and place it in a labeled container for hazardous

waste.

Wipe down the spill area with a decontaminating solution.

Major Spill:

Evacuate the entire laboratory.

Alert others in the vicinity and contact your institution's EH&S or emergency response

team immediately.

Do not attempt to clean up a major spill without specialized training and equipment.
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Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes. Remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Logical Relationship for Disposal
The following diagram outlines the decision-making process for the proper disposal of waste

generated from work with 8,10-Dioxoundecanoic acid.
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Caption: Disposal decision tree for 8,10-Dioxoundecanoic acid waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15374901?utm_src=pdf-body
https://www.benchchem.com/product/b15374901?utm_src=pdf-body-img
https://www.benchchem.com/product/b15374901?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15374901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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